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Compound of Interest

Compound Name: Efonidipine

Cat. No.: B1671133 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with

Efonidipine. Adherence to these procedures is essential to ensure personal safety and minimize environmental impact.

Chemical Identification and Properties
Proper identification and understanding of the physical and chemical properties of Efonidipine are foundational to its safe handling.

Identifier Efonidipine Hydrochloride Monoethanolate Efonidipine Hydrochloride

Synonyms NZ-105 hydrochloride monoethanolate NZ-105 hydrochloride

CAS Number 111011-76-8[1] 111011-79-1, 111011-53-1[2][3]

Molecular Formula C36H45ClN3O8P C34H39ClN3O7P

Molecular Weight 714.18 g/mol [1] 668.1161 g/mol [3]

Hazard Classification
There are conflicting classifications regarding the hazards of Efonidipine. Therefore, a conservative approach, assuming a higher level of

hazard, is recommended.

Hazard Statement Classification Source

Not a hazardous substance or mixture - [1][4]

Acute toxicity, Oral (Category 4) Harmful if swallowed [3]

Acute aquatic toxicity (Category 1) Very toxic to aquatic life [3]

Chronic aquatic toxicity (Category 1) Very toxic to aquatic life with long lasting effects [3]

Reproductive toxicity (Category 2)
Suspected of damaging fertility or the unborn

child
[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Efonidipine to minimize exposure risk.
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Protection Type Specific Requirement Rationale

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)[2]
Protects eyes from splashes and dust.

Hand Protection Chemical impermeable gloves[2] Prevents skin contact and absorption.

Body Protection
Impervious clothing, such as a lab coat or

disposable gown[3]
Protects skin from contamination.

Respiratory Protection
A suitable respirator should be used when there

is a risk of dust or aerosol formation[3][6]
Prevents inhalation of the substance.

graph "PPE_for_Efonidipine" {

graph [rankdir="LR", splines=ortho, nodesep=0.6];

node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];

edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster_ppe" {

label="Required Personal Protective Equipment";

style="rounded";

bgcolor="#FFFFFF";

"Safety_Goggles" [label="Safety Goggles\n(with side-shields)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Impermeable_Gloves" [label="Impermeable Gloves", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Lab_Coat" [label="Lab Coat/\nGown", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Respirator" [label="Respirator\n(if dust/aerosol risk)", fillcolor="#FBBC05", fontcolor="#202124"];

}

"Researcher" [shape=circle, label="Researcher", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Researcher" -- "Safety_Goggles" [label="Wears"];

"Researcher" -- "Impermeable_Gloves" [label="Wears"];

"Researcher" -- "Lab_Coat" [label="Wears"];

"Researcher" -- "Respirator" [label="Wears (as needed)"];

}

Caption: Required PPE for handling Efonidipine.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Efonidipine is critical for safety and experimental integrity.

Preparation:

Ensure the work area, such as a chemical fume hood, is clean and uncluttered.
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Verify that an eye-wash station and safety shower are accessible[3].

Don all required PPE as outlined in the table above.

Handling:

Handle Efonidipine in a well-ventilated area, preferably within a chemical fume hood, to avoid the formation of dust and aerosols[2][3].

Avoid direct contact with skin and eyes[2][4].

Use non-sparking tools to prevent ignition sources[2].

Storage:

Keep the container tightly sealed in a cool, well-ventilated area[3].

Store away from direct sunlight and sources of ignition[3].

Recommended storage temperatures are -20°C for the powder form or -80°C when in solvent[3].

Start

1. Prepare Workspace
(Clean, Fume Hood)

2. Don All Required PPE

3. Handle in Ventilated Area
(Avoid Dust/Aerosols)

4. Store Securely
(Cool, Ventilated, Sealed)

End

Click to download full resolution via product page

Caption: Step-by-step workflow for handling Efonidipine.

Emergency Procedures: First Aid and Accidental Release
Immediate and appropriate response to emergencies can significantly mitigate potential harm.

First Aid Measures
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is difficult, give oxygen or

artificial respiration. Seek immediate medical attention.[2] Avoid mouth-to-

mouth resuscitation[1].

Skin Contact
Take off contaminated clothing immediately. Wash the affected area with

soap and plenty of water. Consult a physician.[2]

Eye Contact

Rinse with pure water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Seek immediate

medical attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center

immediately.[2]

Accidental Release Plan
Evacuate: Evacuate personnel to a safe area, upwind of the spill if possible[2].

Ventilate: Ensure adequate ventilation in the area of the spill[1][2].

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains[2].

Clean-up:

Wear full personal protective equipment[1].

For solid spills, carefully sweep or scoop up the material and place it in a suitable, closed container for disposal[4]. Avoid creating dust[2]

[4].

For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a sealed container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Efonidipine and its containers is crucial to prevent environmental contamination, particularly given its high toxicity to

aquatic life[3].

Unused Product: Offer the material to a licensed professional waste disposal company[4].

Contaminated Materials: Any materials contaminated with Efonidipine (e.g., gloves, absorbent materials) should be placed in a sealed

container and disposed of as hazardous waste.

Environmental Precautions: Avoid release into the environment. Prevent the substance from entering drains, water courses, or the soil[3].
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Efonidipine Waste
(Unused Product, Contaminated PPE)

1. Place in a
Sealed, Labeled Container

2. Transfer to a Licensed
Waste Disposal Company

Crucial: Prevent Environmental Release
(No Drains, Soil, Water)

Click to download full resolution via product page

Caption: Disposal plan for Efonidipine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures.

While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D.

Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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